2-Chloro-4-{3-isopropylpyrazolo[1,5-a]pyridin-5-yl}pyrimidine

• Molecular Formula: C14H13ClN4
• Molecular Weight: 272.73 g/mol
• IUPAC Name: 5-(2-chloropyrimidin-4-yl)-3-propan-2-ylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C14H13ClN4/c1-9(2)11-8-17-19-6-4-10(7-13(11)19)12-3-5-16-14(15)18-12/h3-9H,1-2H3
• InChI Key: CLLXRNVLRBSXPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C=C(C=CN2N=C1)C3=NC(=NC=C3)Cl

Description

2-Chloro-4-{3-isopropylpyrazolo[1,5-a]pyridin-5-yl}pyrimidine is a synthetic heterocyclic compound of significant interest in medicinal chemistry and drug discovery research. This molecule features a pyrazolo[1,5-a]pyridine core structure, a privileged scaffold known for its diverse biological activities . The specific architecture of this compound, incorporating chloropyrimidine and isopropyl-substituted pyrazole rings, makes it a valuable intermediate for the synthesis of more complex molecules targeting various disease pathways. Its primary research application lies in the development of targeted cancer therapies. Compounds based on the pyrazolo[1,5-a]pyrimidine scaffold have demonstrated potent activity as protein kinase inhibitors (PKIs) . These inhibitors play a critical role in targeted cancer therapy by blocking aberrant signaling pathways that drive oncogenesis . The chloropyrimidine group serves as an excellent leaving group, enabling further functionalization through cross-coupling reactions, such as amination or Suzuki reactions, to create a diverse library of analogs for structure-activity relationship (SAR) studies . Researchers utilize this compound to explore inhibition of kinases such as EGFR, B-Raf, and MEK, which are frequently disrupted in cancers like non-small cell lung cancer (NSCLC) and melanoma . The rigid, planar fused ring system provides a framework that is highly amenable to interactions with kinase ATP-binding sites through hydrogen bonding, hydrophobic interactions, and π–π stacking . This product is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers should handle this compound with appropriate safety precautions in a controlled laboratory environment.

Comparison with Similar Compounds

Key Observations :

• Positional Sensitivity: The 5-position substituent (e.g., trans-4-aminocyclohexanol) is critical for kinase inhibition, enhancing Pim-1 potency 100-fold compared to 3-substituents .
• Electron-Withdrawing Groups : Chlorine at pyrimidine C2 (as in the target compound) may reduce metabolic instability but requires optimization for target selectivity .
• Synthetic Flexibility : Morpholine and aryl groups are introduced via nucleophilic substitution or cyclization, whereas isopropyl groups require sterically tolerant reactions .

Kinase Inhibition Profiles

Compound	Pim-1 IC50 (nM)	Flt-3 IC50 (nM)	Selectivity (Pim-1/Flt-3)	hERG Inhibition (IC50)	Reference
Target Compound (2-Chloro-4-{3-isopropyl...})	Not Reported	Not Reported	N/A	N/A	N/A
5-Chloro-7-morpholino derivative (9)	27	40	1.5-fold	>30 µM
3-Aryl-5-chloro derivative (18)	5000	N/A	N/A	N/A
SGI-1776 (Benchmark)	7	25	3.6-fold	1.94 µM

Key Findings :

• Substituent Impact: The 5-position trans-4-aminocyclohexanol group (as in compound 9) drastically improves Pim-1 inhibition (IC50 = 27 nM) compared to 3-aryl derivatives (IC50 = 5 µM) .
• hERG Toxicity Mitigation : Neutral substituents (e.g., hydroxyl groups) at terminal positions eliminate hERG inhibition, unlike basic amines in SGI-1776 .

Pharmacokinetic and Physicochemical Properties

Property	Target Compound	5-Chloro-7-morpholino Derivative (9)	3-Aryl-5-chloro Derivative (18)
LogP (Predicted)	High (due to isopropyl)	Moderate (morpholine enhances polarity)	High (aryl group)
Solubility	Low (lipophilic substituents)	Improved (morpholine)	Low
Metabolic Stability	Moderate (Cl at C2)	High (electron-withdrawing groups)	Variable

Structural Insights :

• Morpholine-containing derivatives exhibit balanced solubility and selectivity, making them favorable for oral bioavailability .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 2-Chloro-4-{3-isopropylpyrazolo[1,5-a]pyridin-5-yl}pyrimidine, and how can regioselectivity be controlled?

• Methodological Answer : The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves condensation of aminopyrazoles with dielectrophilic reagents to form the core structure. For regioselective synthesis, catalysts like KHSO₄ under ultrasound irradiation or one-pot strategies using aminopyrazoles and acetylenic esters have been reported to improve yields (60–70%) and reduce side reactions . Substituent positioning (e.g., chloro, isopropyl) is controlled by adjusting precursor stoichiometry and reaction temperature.

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

• Methodological Answer : Nuclear Magnetic Resonance (¹H/¹³C NMR) is critical for confirming substituent positions, while Infrared (IR) spectroscopy identifies functional groups (e.g., C-Cl stretches at ~600–800 cm⁻¹). Single-crystal X-ray diffraction (SCXRD) resolves the fused pyrazolo-pyrimidine ring system and substituent geometry, with data-to-parameter ratios >15.0 ensuring reliability . High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., C₁₄H₁₂ClN₅: calc. 285.07, observed 285.08) .

Q. How do structural modifications (e.g., chloro, isopropyl groups) influence physicochemical properties?

• Methodological Answer : The chloro group at position 2 enhances electrophilicity, facilitating nucleophilic substitution reactions. The 3-isopropyl group on the pyridin-5-yl moiety increases lipophilicity (logP ~2.5), improving membrane permeability in biological assays. Computational studies (e.g., DFT) predict bond angles and torsional strain, aiding in rational design .

Advanced Research Questions

Q. What mechanisms underlie the biological activity of this compound, particularly in cancer or infectious disease models?

• Methodological Answer : Pyrazolo[1,5-a]pyrimidines act as purine analogs, inhibiting enzymes like poly(ADP-ribose) glycohydrolase (PARG) in cancer cells, leading to DNA repair disruption . In antitrypanosomal assays, substituents like chloro and trifluoromethyl enhance binding to parasitic kinases (IC₅₀ < 1 µM) . Target validation requires knockout models or competitive binding assays (e.g., SPR) .

Q. How should researchers resolve contradictions in reported bioactivity data across studies?

• Methodological Answer : Discrepancies in IC₅₀ values (e.g., 0.5 µM vs. 5 µM) may arise from assay conditions (e.g., ATP concentration in kinase assays) or cell line variability. Meta-analyses should normalize data to standard controls (e.g., staurosporine for kinase inhibition) and validate via orthogonal assays (e.g., Western blotting for target engagement) .

Q. What computational strategies predict binding modes and off-target effects of this compound?

• Methodological Answer : Molecular docking (AutoDock Vina) into PARG (PDB: 8GN) or CRF1 receptors (PDB: 4K5Y) identifies key interactions (e.g., H-bonds with Asp147). Pharmacophore modeling filters for off-target risks (e.g., CYP450 inhibition). MD simulations (>100 ns) assess stability of ligand-receptor complexes .

Q. How can regiochemical challenges in derivatization be addressed to expand the compound’s utility?

• Methodological Answer : Site-selective functionalization at position 4 of the pyrimidine ring is achieved via Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura with aryl boronic acids). Protecting groups (e.g., Boc for amines) prevent side reactions. Reaction progress is monitored by TLC (Rf ~0.3 in EtOAc/hexane) .